1-(diphenylmethyl)-4-isonicotinoylpiperazine

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-pyridin-4-ylmethanone
• InChI: InChI=1S/C23H23N3O/c27-23(21-11-13-24-14-12-21)26-17-15-25(16-18-26)22(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-14,22H,15-18H2
• InChI Key: QHPHCTYNFIWUNI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=CC=NC=C4
• Molecular Formula: C23H23N3O
• DSSTOX Substance ID: DTXSID60361028
• Molecular Weight: 357.4 g/mol
• CAS RN: 5553-50-4

Description

1-(diphenylmethyl)-4-isonicotinoylpiperazine, commonly known as DIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DIP is a piperazine derivative that has been synthesized through different methods and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

DIP has been found to have potential applications in various fields of scientific research. One of the most significant applications of DIP is its use as a ligand for G protein-coupled receptors (GPCRs). DIP has been shown to selectively bind to the dopamine D2 receptor, which is involved in various physiological processes such as motor control, reward, and addiction.

Mechanism of Action

The mechanism of action of DIP involves its binding to the dopamine D2 receptor. Once bound, DIP modulates the activity of the receptor, leading to downstream effects such as inhibition of adenylate cyclase and regulation of ion channels. These effects ultimately lead to changes in cellular signaling and physiological processes.
Biochemical and Physiological Effects
DIP has been found to exhibit various biochemical and physiological effects. In addition to its selective binding to the dopamine D2 receptor, DIP has also been shown to have affinity for other receptors such as the sigma-1 receptor. DIP has been found to modulate the activity of these receptors, leading to changes in cellular signaling and physiological processes.

Advantages and Limitations for Lab Experiments

DIP has several advantages for use in lab experiments. One of the most significant advantages is its selective binding to the dopamine D2 receptor, which allows for specific modulation of this receptor. Additionally, DIP has been found to have high affinity and selectivity for the dopamine D2 receptor, making it an ideal ligand for studying this receptor.
However, there are also limitations to the use of DIP in lab experiments. One of the most significant limitations is its low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, DIP has been found to have low stability in certain conditions, which can limit its usefulness in some experiments.

Future Directions

There are several future directions for research on DIP. One potential direction is the development of new synthesis methods that can improve the yield and purity of DIP. Another direction is the exploration of the potential applications of DIP in other fields of scientific research, such as neuroscience and pharmacology. Additionally, further research is needed to fully understand the mechanism of action of DIP and its effects on cellular signaling and physiological processes.
Conclusion
In conclusion, 1-(diphenylmethyl)-4-isonicotinoylpiperazine, or DIP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DIP can be synthesized through different methods and has been found to exhibit various biochemical and physiological effects. Its selective binding to the dopamine D2 receptor makes it an ideal ligand for studying this receptor. Further research is needed to fully understand the potential applications of DIP and its mechanism of action.